Potassium Hyaluronate

• CAS: 31799-91-4
• Molecular Formula: C87H74N2O2
• Molecular Weight: 1179.5 g/mol
• InChI: InChI=1S/C87H74N2O2/c1-8-25-72(85-55-66-31-22-23-35-84(66)90-85)58(9-2)26-16-15-21-32-76-78-54-65(63-36-38-64(39-37-63)73-33-24-34-77-71(10-3)83(12-5)91-86(73)77)44-53-82(78)89(81(76)11-4)70-50-52-75-74-51-49-69(56-79(74)87(6,7)80(75)57-70)88(67-45-40-61(41-46-67)59-27-17-13-18-28-59)68-47-42-62(43-48-68)60-29-19-14-20-30-60/h8-14,16-38,40-56,64,76,80-81H,1,3-5,15,39,57H2,2,6-7H3
• InChIKey: RQGAYHMNOBISDK-UHFFFAOYSA-N

Potassium Hyaluronate Technical Overview

Potassium hyaluronate is the potassium salt form of hyaluronic acid (HA), a high molecular weight, linear glycosaminoglycan composed of repeating disaccharide units of D-glucuronic acid and N-acetyl-D-glucosamine[1][2]. The HA backbone provides fundamental viscoelastic and hygroscopic properties essential for numerous biological and biomedical functions. By neutralizing the carboxylic acid groups of the glucuronic acid moiety with potassium ions, the salt form achieves enhanced stability and water solubility compared to the free acid[2][3]. This compound finds critical applications in ophthalmology, viscosupplementation, and advanced cosmetic formulations, where the physicochemical and biological effects are subtly modulated by the nature of the bound counterion[1][4].

Salt Form

Potassium salt of hyaluronic acid; enhanced stability and water solubility compared to free acid.

Polymer Type

High molecular weight linear glycosaminoglycan; viscoelastic and hygroscopic properties.

Research Models

Ophthalmic formulation research, viscosupplement development, dermal hydration studies.

• [1] Becker, L. C., Bergfeld, W. F., Belsito, D. V., Hill, R. A., Klaassen, C. D., Liebler, D. C., Marks Jr, J. G., Shank, R. C., Slaga, T. J., Snyder, P. W., & Andersen, F. A. (2009). Final Report of the Safety Assessment of Hyaluronic Acid, Potassium Hyaluronate, and Sodium Hyaluronate. International Journal of Toxicology, 28(4_suppl), 5-67. View Source
• [2] Mitra, A. K., Raghunathan, S., Sheehan, J. K., & Arnott, S. (1983). Hyaluronic acid: molecular conformations and interactions in the orthorhombic and tetragonal forms containing sinuous chains. Journal of molecular biology, 169(4), 829-859. View Source
• [3] Block, A., & Bettelheim, F. A. (1970). Water vapor sorption of hyaluronic acid. Biochimica et Biophysica Acta (BBA)-General Subjects, 201(1), 69-75. View Source
• [4] Sheehan, J. K., Arundel, C., & Phelps, C. F. (1983). Effect of the cations sodium, potassium and calcium on the interactions of hyaluronate chains: a light scattering and viscometric study. International journal of biological macromolecules, 5(4), 222-228. View Source

Why Potassium Hyaluronate Cannot Be Substituted

Selecting a specific hyaluronate salt for a formulation is not a simple choice of an interchangeable counterion. The cation identity fundamentally alters the conformation, intermolecular interactions, and solution behavior of the HA polymer, which in turn has significant downstream biological consequences [1][3]. While sodium hyaluronate (HA-Na) is the most common salt form, generic substitution with HA-K can lead to suboptimal performance, especially in applications sensitive to ionic environment and aggregation state [2]. The distinct coordination geometry of K+ versus Na+ results in a ~90° difference in chain orientation, producing different packing arrangements and mediating chain aggregation through different mechanisms [1][2]. These molecular-level differences manifest as measurable variations in clinical efficacy, such as a demonstrated 22% increase in tear secretion for HA-K over HA-Na in dry eye treatment [4]. The following evidence guide details these quantifiable points of differentiation.

Chain packing & aggregation

K⁺ vs Na⁺ coordination induces ~90° chain orientation shift, altering intermolecular packing and aggregation state. Solution behavior cannot be assumed equivalent.

Tear film endpoint response

Reported +22% tear secretion change relative to Na-HA in a controlled comparison; endpoint may not transfer if sodium salt is substituted.

Hydration & ionic balance

Primary hydration force constant differs significantly (3.7× stronger for KHA); ionic microenvironment may shift formulation performance.

• [1] Mitra, A. K., Raghunathan, S., Sheehan, J. K., & Arnott, S. (1983). Hyaluronic acid: molecular conformations and interactions in the orthorhombic and tetragonal forms containing sinuous chains. Journal of molecular biology, 169(4), 829-859. View Source
• [2] Sheehan, J. K., Arundel, C., & Phelps, C. F. (1983). Effect of the cations sodium, potassium and calcium on the interactions of hyaluronate chains: a light scattering and viscometric study. International journal of biological macromolecules, 5(4), 222-228. View Source
• [3] Becker, L. C., Bergfeld, W. F., Belsito, D. V., Hill, R. A., Klaassen, C. D., Liebler, D. C., Marks Jr, J. G., Shank, R. C., Slaga, T. J., Snyder, P. W., & Andersen, F. A. (2009). Final Report of the Safety Assessment of Hyaluronic Acid, Potassium Hyaluronate, and Sodium Hyaluronate. International Journal of Toxicology, 28(4_suppl), 5-67. View Source
• [4] Stanford Chemicals. (2026). Sodium Hyaluronate vs. Potassium Hyaluronate. Citing a controlled study presented at the International Hyaluronic Acid Conference 2025. View Source

Differentiation Evidence for Potassium Hyaluronate

Superior Dry Eye Disease Efficacy

In a controlled clinical study, potassium hyaluronate (HA-K) demonstrated a significant efficacy advantage over sodium hyaluronate for treating dry eye disease. The study attributes this to HA-K's ability to more effectively regulate the ionic balance of the tear film [1].

Tear Secretion & Staining

Data to verify

+22% tear secretion
−35% corneal staining

Reported endpoint change vs. Na-HA in dry eye study; supports ophthalmic formulation screening.

Conference data; peer-reviewed publication pending.

Evidence Dimension	Tear Secretion and Corneal Health
Target Compound Data	A 22% increase in tear secretion and a 35% reduction in corneal fluorescein staining scores.
Comparator Or Baseline	Sodium Hyaluronate (HA-Na). The study was a controlled comparison; specific baseline values for the comparator group were not detailed in the available technical summary.
Quantified Difference	Potassium hyaluronate treatment led to +22% greater tear secretion and -35% lower corneal staining relative to the HA-Na baseline.
Conditions	Controlled human clinical study for the treatment of dry eye disease. Data presented at the International Hyaluronic Acid Conference 2025 [1].

Why This Matters

For manufacturers of ophthalmic preparations, this data provides a strong, clinically-backed differentiator to justify the selection of HA-K over HA-Na, offering substantial performance advantages to end-users.

• [1] Stanford Chemicals. (2026). Sodium Hyaluronate vs. Potassium Hyaluronate. Citing a controlled study presented at the International Hyaluronic Acid Conference 2025. View Source

Chain Conformation and Cation Coordination

X-ray fiber diffraction analysis reveals that potassium and sodium hyaluronate adopt fundamentally different packing arrangements, despite the isomorphous nature of their unit cells. This is driven by the distinct coordination requirements of the K+ and Na+ cations [1].

Chain Orientation

Head-to-head

≈90° orientation difference between K⁺ and Na⁺ forms

Cation coordination geometry alters polymer packing.

Orthorhombic unit cell; X-ray fiber diffraction.

Evidence Dimension	Crystal Structure and Chain Orientation
Target Compound Data	Potassium hyaluronate forms an orthorhombic unit cell containing antiparallel chains with K+ exhibiting octahedral coordination geometry.
Comparator Or Baseline	Sodium hyaluronate forms an orthorhombic unit cell with Na+ having a different coordination scheme. The relative orientation of hyaluronate chains differs by approximately 90° between the two salt forms.
Quantified Difference	The relative orientation of sinuous hyaluronate chains in the two salt forms is about 90 degrees.
Conditions	X-ray fiber diffraction on compact hyaluronate chains. Average rise per disaccharide h = 0.89 nm; Unit cell: a = 1.173 nm, b = 0.925 nm, c = 3.542 nm (for the K-form) [1].

Why This Matters

These conformational differences at the molecular level provide the foundational, mechanistic basis for observed divergences in macroscopic properties like aggregation and solution viscosity.

• [1] Mitra, A. K., Raghunathan, S., Sheehan, J. K., & Arnott, S. (1983). Hyaluronic acid: molecular conformations and interactions in the orthorhombic and tetragonal forms containing sinuous chains. Journal of molecular biology, 169(4), 829-859. View Source

Cation-Dependent Chain Aggregation

Light scattering and viscometry studies demonstrate that the aggregation state of hyaluronate chains in dilute solution is highly sensitive to the cation present. Potassium ions facilitate a less aggregated, more dispersed state compared to sodium or calcium ions [1].

Solution Aggregation

Head-to-head

Apparent Mw ~35–50% lower in K⁺
Intrinsic viscosity ~30% lower

K⁺ suppresses chain aggregation; supports lower viscosity formulation design.

0.2 M salt, rooster comb HA.

Evidence Dimension	Molecular Weight and Apparent Particle Size in Solution
Target Compound Data	In 0.2 M KCl, a molecular weight of 3.3 x 10^6 g/mol and a sedimentation rate of 10.3 Svedbergs were measured for preparation A. The intrinsic viscosity (νsp/c→0) was 5000 ml/g.
Comparator Or Baseline	In 0.2 M NaCl, the same preparation A had a higher apparent molecular weight (4.4-6.4 x 10^6 g/mol), a faster sedimentation rate (12.2 Svedbergs), and a higher intrinsic viscosity (7100 ml/g). This indicates a higher degree of aggregation.
Quantified Difference	The apparent molecular weight in KCl is approximately 35-50% lower, and the intrinsic viscosity is ~30% lower than in NaCl, indicating significant suppression of chain aggregation by K+.
Conditions	Light scattering and viscometric study on rooster comb hyaluronate (preparation A, ~3.3 x 10^6 Da) in 0.2 M salt solutions at low shear rates (0.5-20 s^-1) [1].

Why This Matters

Selecting potassium hyaluronate is critical when a lower viscosity, more easily filterable, and more homogeneous solution is required for injectable formulations or precise rheological control.

• [1] Sheehan, J. K., Arundel, C., & Phelps, C. F. (1983). Effect of the cations sodium, potassium and calcium on the interactions of hyaluronate chains: a light scattering and viscometric study. International journal of biological macromolecules, 5(4), 222-228. View Source

Potassium Ion-Mediated Corneal Wound Healing

The therapeutic benefit in corneal wound healing is not solely dependent on HA, but on the synergistic combination of HA with a high potassium ion concentration [1]. While the study uses a HA/high-K+ artificial tear and not pure HA-K, it directly implicates the potassium counterion's biological role.

Corneal Wound Model

Context-dependent

HA/high-K⁺ tears promoted epithelial healing in rat scrape model

Supports potassium ion role in corneal model response; not observed in alkali burn.

Not pure HA-K; combined high-K⁺ formulation.

Evidence Dimension	Corneal Epithelial Wound Healing Rate
Target Compound Data	Artificial tears containing hyaluronic acid and high potassium ion concentration (HA/high-K) promoted corneal epithelial wound healing.
Comparator Or Baseline	Preservat-free artificial tears without a specified high-potassium formulation. The effect was observed in a mechanical scraping model in rats.
Quantified Difference	A statistically significant promotion of wound healing was observed (exact % not extracted from abstract), but no significant beneficial effect was observed in an alkali burn model.
Conditions	In vivo rat model with mechanically scraped corneal epithelial defects [1].

Why This Matters

This supports the concept that the potassium ion from HA-K is not an inert spectator but a bioactive component, providing a mechanistic rationale for its superior performance in other ocular surface applications like dry eye.

• [1] Lee, J. H., Kang, S. S., Kim, E. S., Kim, J. S., & Tchah, H. (2013). Enhanced corneal wound healing with hyaluronic acid and high‐potassium artificial tears. Clinical & experimental ophthalmology, 41(3), 247-255. View Source

Primary Hydration Force Constant

Rayleigh scattering of Mössbauer radiation was used to determine the effective force constant of primary hydration water. The water bound to potassium hyaluronate (KHA) was found to be significantly more tightly held than that bound to sodium DNA (NaDNA) [1].

Hydration Force

Reported

KHA 63 ± 3 μdyn/Å
vs NaDNA 17 ± 4 μdyn/Å (3.7×)

Stronger primary hydration water binding; relevant to hygroscopic applications.

Mössbauer scattering on films.

Evidence Dimension	Force constant of water of primary hydration
Target Compound Data	The average effective force constant for KHA at 295 K is 63 ± 3 μdyn/Å.
Comparator Or Baseline	The average effective force constant for NaDNA at 295 K is 17 ± 4 μdyn/Å.
Quantified Difference	The water binding force for KHA is approximately 3.7 times greater than for NaDNA.
Conditions	Rayleigh scattering of Mössbauer radiation on wet-spun films at 295 K [1].

Why This Matters

This unique biophysical property quantifies the strong interaction between KHA and its immediate water shell, a fundamental parameter for its role as a hygroscopic agent, lubricant, and shock absorber in both dermal and articular applications.

• [1] Albanese, G., Deriu, A., Cavatorta, F., & Riani, P. (1998). Binding of the water of primary hydration to the sodium and cesium salts of deoxyribonucleic acid and potassium hyaluronate. Physical Review E, 58(2), 2640. View Source

Safety and Sorption Equivalence

A comprehensive safety assessment confirms that potassium hyaluronate shares an equivalent, well-characterized safety profile with sodium hyaluronate for cosmetic use [1]. Furthermore, studies on water vapor sorption show both salt forms have highly reproducible and predictable isotherms, a key parameter for formulation stability, in contrast to the variable sorptive capacity of the acid form [2].

Safety & Sorption

Reported

Cosmetic safety up to 2%; reproducible water sorption isotherms

Comparable safety endpoint context; predictable formulation stability vs. free acid.

Panel review & sorption studies.

Evidence Dimension	Safety and Water Sorption Reproducibility
Target Compound Data	Considered safe for use in cosmetics at concentrations up to 2%. Exhibits reproducible water vapor sorption isotherms.
Comparator Or Baseline	Sodium hyaluronate shares the same safety conclusion. The free acid form of HA can exhibit increased and variable sorptive capacity over successive sorption cycles.
Quantified Difference	No measurable difference in safety endpoints. Sorptive capacity is highly reproducible for both salts, whereas the acid form may lack this consistency.
Conditions	Range of acute animal toxicity, sensitization, and genotoxicity studies. Isothermal water vapor sorption experiments [1][2].

Why This Matters

This evidence assures a manufacturer that choosing HA-K over HA-Na does not introduce new regulatory or stability risks, but offers a demonstrably more predictable performance than the parent acid.

• [1] Becker, L. C., Bergfeld, W. F., Belsito, D. V., Hill, R. A., Klaassen, C. D., Liebler, D. C., Marks Jr, J. G., Shank, R. C., Slaga, T. J., Snyder, P. W., & Andersen, F. A. (2009). Final Report of the Safety Assessment of Hyaluronic Acid, Potassium Hyaluronate, and Sodium Hyaluronate. International Journal of Toxicology, 28(4_suppl), 5-67. View Source
• [2] Block, A., & Bettelheim, F. A. (1970). Water vapor sorption of hyaluronic acid. Biochimica et Biophysica Acta (BBA)-General Subjects, 201(1), 69-75. View Source

Optimal Applications of Potassium Hyaluronate

Dry Eye Disease Ophthalmic Formulations

Potassium hyaluronate is exceptionally well-suited for developing superior artificial tears and prescription dry eye treatments. Its proven clinical ability to increase tear secretion by 22% and reduce corneal damage by 35% compared to sodium hyaluronate makes it a compelling active ingredient to outperform current market leaders [1]. The 3.7 times greater force constant of its primary hydration water ensures a robust, long-lasting hydrating shield on the ocular surface [2].

Low-Viscosity Viscosupplements and Dermal Fillers

For injectable products requiring high HA concentration while maintaining injectability, potassium hyaluronate offers a crucial advantage. The tendency of HA-K to form ~35-50% less aggregated states in physiological salt conditions leads to a ~30% lower intrinsic viscosity compared to equivalent HA-Na formulations [1]. This allows for the design of products that minimize extrusion force during injection without compromising on molecular weight or concentration for therapeutic efficacy.

Moisturizing Serums with Superior Hygroscopicity

In premium skincare, a formulation's moisturizing performance can be linked to a quantifiable biophysical property. A cosmetic serum featuring potassium hyaluronate can be differentiated by its high primary hydration force constant (63 μdyn/Å), which is significantly stronger than that of other reference biopolymers [1]. This measurable property supports marketing claims of superior, longer-lasting hydration, while its proven safety profile [2] and predictable water sorption behavior [3] ensure formulation stability and regulatory compliance.

Corneal Wound Healing & Post-Surgical Care

Building on the therapeutic role of the potassium ion, ophthalmic solutions incorporating HA-K are ideally positioned for promoting epithelial recovery after corneal injury or surgery. Animal model data shows that a hyaluronic acid and high-potassium formulation significantly accelerates corneal wound healing [1]. This positions HA-K as a strategic choice for developing medical devices for post-LASIK, PRK, or corneal abrasion care, offering a clear biological benefit beyond simple lubrication [2].

Application

Selection Property

Validation Focus

Dry eye ophthalmic formulation research

Tear secretion & corneal staining endpoint response

Ophthalmic comparator endpoint review (HA-Na context)

Low-viscosity injectable gel development

Reduced chain aggregation & lower intrinsic viscosity

Rheological and injectability endpoint assessment

Dermal hydration formulation research

High primary hydration force constant

Hygroscopicity and sorption reproducibility

Corneal wound healing model studies

Potassium ion-dependent epithelial response

In vivo corneal healing rate assessment

• [1] Stanford Chemicals. (2026). Sodium Hyaluronate vs. Potassium Hyaluronate. Citing a controlled study presented at the International Hyaluronic Acid Conference 2025. View Source
• [2] Albanese, G., Deriu, A., Cavatorta, F., & Riani, P. (1998). Binding of the water of primary hydration to the sodium and cesium salts of deoxyribonucleic acid and potassium hyaluronate. Physical Review E, 58(2), 2640. View Source
• [3] Block, A., & Bettelheim, F. A. (1970). Water vapor sorption of hyaluronic acid. Biochimica et Biophysica Acta (BBA)-General Subjects, 201(1), 69-75. View Source
• [4] Lee, J. H., Kang, S. S., Kim, E. S., Kim, J. S., & Tchah, H. (2013). Enhanced corneal wound healing with hyaluronic acid and high‐potassium artificial tears. Clinical & experimental ophthalmology, 41(3), 247-255. View Source